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Compound of Interest

Compound Name: Tributyl phosphate-d27

Cat. No.: B579870

Proper disposal of Tributyl phosphate-d27 is crucial for laboratory safety and environmental
protection. This guide provides detailed procedures for researchers, scientists, and drug
development professionals to handle and dispose of this compound responsibly. The
information is based on safety data sheets for Tributyl phosphate, the non-deuterated analog,
as specific disposal protocols for the deuterated compound are not distinctly outlined but are
expected to follow the same principles.

Key Safety and Hazard Information

Tributyl phosphate-d27 is a deuterated version of Tributyl phosphate (TBP). While specific
toxicity data for the d27 variant is limited, the hazard profile is considered analogous to TBP.
TBP is harmful if swallowed, causes skin irritation, is suspected of causing cancer, and is
harmful to aquatic life with long-lasting effects.[1][2] Therefore, handling and disposal require
strict adherence to safety protocols.

Hazard Classifications:

Acute Toxicity (Oral)

Skin lrritation

Carcinogenicity (Suspected)

Hazardous to the Aquatic Environment
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Quantitative Data

The following table summarizes key quantitative data for Tributyl phosphate, which is relevant
for the handling and disposal of its deuterated form.

Property Value

Molecular Formula C12D2704P

Molecular Weight 293.48 g/mol

Form Liquid

Vapor Pressure 0.008 hPa at 20 °C

Relative Density 0.979 g/cm3 at 25 °C

Water Solubility ca. 6 g/Lat 20 °C

Flash Point 145 °C (293 °F) - closed cup
Autoignition Temperature >482 °C

Data for non-deuterated Tributyl phosphate.[1][3]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of Tributyl phosphate-d27.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure you are
wearing appropriate PPE to minimize exposure.

» Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
o Eye Protection: Safety glasses with side-shields or goggles.
o Lab Coat: A standard laboratory coat.

o Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a
respirator with an appropriate vapor cartridge.
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. Waste Collection:

Container: Use a designated, properly labeled, and sealed container for liquid chemical
waste. The container should be compatible with organic phosphates.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Tributyl phosphate-d27," and the associated hazards (e.g., "Toxic,"
“Irritant™).

Segregation: Do not mix Tributyl phosphate-d27 waste with other incompatible waste
streams.[1] Keep it in its original container if possible.[1]

. Storage of Waste:
Store the sealed waste container in a designated hazardous waste accumulation area.
This area should be well-ventilated, cool, and away from sources of ignition.[1]
Ensure the container is kept upright to prevent leakage.[1]

. Final Disposal:

Licensed Disposal Company: The primary and recommended method for disposal is to offer
the surplus and non-recyclable solution to a licensed disposal company.[1]

Incineration: The preferred method of destruction is incineration in a chemical incinerator
equipped with an afterburner and scrubber.[1] Tributyl phosphate-d27 should be dissolved
in a combustible solvent before incineration.[1]

Environmental Precautions: Prevent the product from entering drains or the environment.[1]
Discharge into the environment must be avoided.[1]

. Spill Management: In case of a spill, follow these procedures:
Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.
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» Containment: Prevent further leakage or spillage if it is safe to do so.

» Absorption: Soak up the spill with an inert absorbent material (e.g., vermiculite, sand, or
earth).

¢ Collection: Collect the absorbed material and place it into a suitable, closed container for
disposal as hazardous waste.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Tributyl
phosphate-d27.
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Caption: Workflow for the safe disposal of Tributyl phosphate-d27.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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